Cas no 1428234-79-0 (6-Bromo-2-chloro-3-methylbenzyl alcohol)

• Product Name: 6-Bromo-2-chloro-3-methylbenzyl alcohol
• CAS No: 1428234-79-0
• MF: C₈H₈BrClO
• MW: 235.505520820618
• MDL: MFCD23713118
• CID: 4764045
• Update Time: 2026-02-26

6-Bromo-2-chloro-3-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloro-3-methylbenzyl alcohol
• (6-Bromo-2-chloro-3-methylphenyl)methanol
• Z1574

• MDL： MFCD23713118
• Inchi： 1S/C8H8BrClO/c1-5-2-3-7(9)6(4-11)8(5)10/h2-3,11H,4H2,1H3
• InChI Key： YKIANKSUJNYEMG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(=C1CO)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 6-Bromo-2-chloro-3-methylbenzyl alcohol

Introduction to 6-Bromo-2-chloro-3-methylbenzyl alcohol (CAS No. 1428234-79-0)

6-Bromo-2-chloro-3-methylbenzyl alcohol, with the CAS number 1428234-79-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a bromine, chlorine, and methyl group attached to a benzyl alcohol backbone. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 6-Bromo-2-chloro-3-methylbenzyl alcohol is C₉H₁₀BrClO, and its molecular weight is approximately 235.53 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, chlorination, and methylation steps. The precise control over these reactions ensures the formation of the desired product with high purity and yield.

In the realm of pharmaceutical research, 6-Bromo-2-chloro-3-methylbenzyl alcohol has shown promise as an intermediate in the synthesis of novel drugs targeting various diseases. Recent studies have explored its potential as a precursor for developing compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of derivatives from 6-Bromo-2-chloro-3-methylbenzyl alcohol, which exhibited potent inhibitory effects on specific cancer cell lines.

The physical properties of 6-Bromo-2-chloro-3-methylbenzyl alcohol are also noteworthy. It is a colorless to pale yellow liquid at room temperature and has a boiling point of around 180°C at 760 mmHg. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

In terms of safety and handling, 6-Bromo-2-chloro-3-methylbenzyl alcohol should be managed with care due to its potential health hazards. It is recommended to handle the compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, it is important to store the compound in tightly sealed containers away from heat and direct sunlight to maintain its stability and purity.

The environmental impact of 6-Bromo-2-chloro-3-methylbenzyl alcohol is another important consideration. While there are no specific regulations governing its disposal, it is advisable to follow standard waste management practices for organic compounds. Proper disposal methods include incineration or treatment in specialized facilities designed to handle hazardous waste.

In conclusion, 6-Bromo-2-chloro-3-methylbenzyl alcohol (CAS No. 1428234-79-0) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure and favorable physical properties make it an attractive intermediate for the synthesis of bioactive molecules. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the scientific community.